Cas no 86146-00-1 (3,5-dimethylbenzene-1-sulfonyl fluoride)
86146-00-1 structure
Product Name:3,5-dimethylbenzene-1-sulfonyl fluoride
CAS No:86146-00-1
MF:C8H9FO2S
MW:188.219264745712
MDL:MFCD28987335
CID:1844099
PubChem ID:86062029
Update Time:2025-04-21
3,5-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethylbenzenesulfonyl Fluoride
- AC1LBAZC
- ST50184531
- 3,5-Dimethyl-phenyl-p-toluat
- p-Toluic acid, 3,5-dimethylphenyl ester
- CTK2C3622
- AG-J-74312
- 3,5-Dimethylphenylsulfonylfluorid
- ZINC00129714
- 3,5-dimethylphenyl 4-methylbenzoate
- AKOS002261858
- 3,5-dimethylbenzene-1-sulfonyl fluoride
- BBL102306
- EN300-1583559
- STL556105
- 86146-00-1
- VS-0061
- MFCD28987335
- Benzenesulfonyl fluoride, 3,5-dimethyl-
- CS-0459207
- AKOS032949528
- 3,5-Dimethylbenzenesulfonyl fluoride, 95% (H-NMR)
-
- MDL: MFCD28987335
- Inchi: 1S/C8H9FO2S/c1-6-3-7(2)5-8(4-6)12(9,10)11/h3-5H,1-2H3
- InChI Key: USDUCJJANRAWTQ-UHFFFAOYSA-N
- SMILES: S(C1C=C(C)C=C(C)C=1)(=O)(=O)F
Computed Properties
- Exact Mass: 188.03072886g/mol
- Monoisotopic Mass: 188.03072886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Melting Point: 35-40 °C
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
3,5-dimethylbenzene-1-sulfonyl fluoride Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H314
- Warning Statement: P280-P305+P351+P338-P310
- Hazardous Material transportation number:UN 3261 8 / PGII
- WGK Germany:3
- Hazard Category Code: 34
- Safety Instruction: 26-36/37/39-45
-
Hazardous Material Identification:
3,5-dimethylbenzene-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB546724-1 g |
3,5-Dimethylbenzenesulfonyl fluoride; . |
86146-00-1 | 1g |
€186.50 | 2023-07-11 | ||
| Apollo Scientific | PC520785-10g |
3,5-Dimethylbenzenesulfonyl fluoride |
86146-00-1 | 95% | 10g |
£560.00 | 2023-09-01 | |
| abcr | AB546724-5 g |
3,5-Dimethylbenzenesulfonyl fluoride; . |
86146-00-1 | 5g |
€426.60 | 2023-07-11 | ||
| abcr | AB546724-10 g |
3,5-Dimethylbenzenesulfonyl fluoride; . |
86146-00-1 | 10g |
€648.20 | 2023-07-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529874-10g |
3,5-Dimethylbenzenesulfonyl fluoride |
86146-00-1 | 98% | 10g |
¥5370.00 | 2024-07-28 | |
| abcr | AB546724-1g |
3,5-Dimethylbenzenesulfonyl fluoride; . |
86146-00-1 | 1g |
€190.80 | 2025-04-16 | ||
| abcr | AB546724-5g |
3,5-Dimethylbenzenesulfonyl fluoride; . |
86146-00-1 | 5g |
€438.20 | 2025-04-16 | ||
| abcr | AB546724-10g |
3,5-Dimethylbenzenesulfonyl fluoride; . |
86146-00-1 | 10g |
€666.70 | 2025-04-16 | ||
| Enamine | EN300-1583559-0.05g |
3,5-dimethylbenzene-1-sulfonyl fluoride |
86146-00-1 | 0.05g |
$900.0 | 2023-06-04 | ||
| Enamine | EN300-1583559-0.1g |
3,5-dimethylbenzene-1-sulfonyl fluoride |
86146-00-1 | 0.1g |
$943.0 | 2023-06-04 |
3,5-dimethylbenzene-1-sulfonyl fluoride Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
86146-00-1 (3,5-dimethylbenzene-1-sulfonyl fluoride) Related Products
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- 455-20-9(Benzenesulfonylfluoride, 4-ethyl-)
- 454-66-0(3-methylbenzene-1-sulfonyl fluoride)
- 324-99-2([1,1'-BIPHENYL]-4,4'-DISULFONYL DIFLUORIDE)
- 329-98-6(PMSF)
- 455-16-3(4-methylbenzene-1-sulfonyl fluoride)
- 61128-12-9(Benzenesulfonyl fluoride, 3-(1-methylethyl)-)
- 57532-84-0(3,4-dimethylbenzene-1-sulfonyl fluoride)
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